
Chemical properties of 4-Chloro-N-ethyl-2-
nitroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chloro-N-ethyl-2-nitroaniline

Cat. No.: B1593826 Get Quote

An In-depth Technical Guide to the Chemical Properties of 4-Chloro-N-ethyl-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Chloro-N-ethyl-2-nitroaniline, including its synthesis, reactivity, and analytical

characterization. The information is intended to support research and development activities in

the chemical and pharmaceutical sciences.

Chemical and Physical Properties
4-Chloro-N-ethyl-2-nitroaniline is a substituted nitroaniline derivative. Its core chemical and

physical properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₈H₉ClN₂O₂ [1][2]

Molecular Weight 200.62 g/mol [1][3][4]

CAS Number 28491-95-4 [2]

Melting Point 90-91 °C [3][5]

Appearance Orange needles [3][5]

InChI Key
PVIUZYZWJNQCIR-

UHFFFAOYSA-N
[1][3]

Storage Room temperature [2]

Synthesis of 4-Chloro-N-ethyl-2-nitroaniline
A common method for the synthesis of 4-Chloro-N-ethyl-2-nitroaniline involves the

nucleophilic aromatic substitution of a dichloronitrobenzene derivative with ethylamine.

Experimental Protocol
The following protocol is based on established literature procedures[3][5]:

Materials:

2,5-dichloronitrobenzene (26 g)

Ethanol (400 ml)

Ethylamine (25 ml, with an additional 5 ml for subsequent additions)

Ethanol-ether mixture

Phosphorus pentoxide (P₂O₅)

Procedure:
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A mixture of 26 g of 2,5-dichloro-nitrobenzene, 400 ml of ethanol, and 25 ml of ethylamine is

refluxed.

During the reflux, 5 ml of ethylamine is added at 6-hour intervals over a 24-hour period.

After 24 hours, the reaction mixture is cooled.

The resulting orange needles are filtered.

The collected solid is washed with a small amount of an ethanol-ether mixture.

The product is dried over P₂O₅ under vacuum to yield N-ethyl-4-chloro-2-nitro-aniline.

This procedure has been reported to yield approximately 24.4 g (89% yield) of the final

product with a melting point of 90°-91° C[3][5].

2,5-Dichloronitrobenzene

Reaction Mixture
(Ethanol, Reflux)

Ethylamine

4-Chloro-N-ethyl-2-nitroaniline24 hours

Click to download full resolution via product page

Synthesis of 4-Chloro-N-ethyl-2-nitroaniline.

Analytical Characterization
Detailed spectral data for 4-Chloro-N-ethyl-2-nitroaniline is not readily available in the public

domain. However, data for the related parent compound, 4-Chloro-2-nitroaniline, can provide

valuable insights for analytical method development and structural confirmation.

Reference Spectral Data: 4-Chloro-2-nitroaniline
The following table summarizes available spectral data for 4-Chloro-2-nitroaniline (CAS: 89-63-

4).
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Analytical Technique Key Observations

¹H NMR
Spectral data is available and can be used for

structural elucidation[6].

IR Spectroscopy
Infrared spectral data is available from the

Coblentz Society collection[7].

Mass Spectrometry

Electron ionization (EI) mass spectral data is

available, with major peaks observed at m/z

172, 126, 99, 90, and 63[8].

UV Spectroscopy
UV spectral data has been collected by Sadtler

Research Laboratories[8].

General Analytical Workflow
The analysis of 4-Chloro-N-ethyl-2-nitroaniline would typically follow a standard workflow for

organic compounds.
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General analytical workflow for 4-Chloro-N-ethyl-2-nitroaniline.

Reactivity and Stability
Stability: 4-Chloro-N-ethyl-2-nitroaniline is expected to be stable under normal laboratory

conditions[9][10]. The parent compound, 4-chloro-2-nitroaniline, is noted to be stable and

combustible[11].

Incompatibilities: It should not be mixed with strong oxidizing agents, strong acids, or strong

bases[9]. The related 4-chloro-2-nitroaniline is known to form explosive products upon
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reaction with nitric acid[11][12].

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

of nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

chloride gas[9].

Potential Applications and Biological Relevance
While specific biological activities or signaling pathway involvement for 4-Chloro-N-ethyl-2-
nitroaniline are not extensively documented in the provided search results, its classification as

a "Protein Degrader Building Block" suggests a potential utility in the development of

proteolysis-targeting chimeras (PROTACs) or other targeted protein degradation

technologies[2].

The metabolism of the related 4-chloro-2-nitroaniline has been studied in rats, showing rapid

absorption, distribution, metabolism, and excretion. Its metabolites, including nitroso and

hydroxylamine derivatives, have the potential to interact with biomolecules[13]. This information

may be relevant for toxicological assessments and understanding the metabolic fate of 4-
Chloro-N-ethyl-2-nitroaniline.

Safety Information
For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided

by the supplier. General safety precautions for handling related nitroaniline compounds include:

Avoiding contact with skin and eyes.

Preventing inhalation of dust.

Using appropriate personal protective equipment (PPE), including gloves and safety glasses.

Working in a well-ventilated area.

The parent compound, 4-chloro-2-nitroaniline, is reported to be fatal if swallowed, in contact

with skin, or if inhaled, and may cause damage to organs through prolonged or repeated

exposure[9][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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